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Compound of Interest

Compound Name: Isostearyl sebacate

CAS No.: 478273-24-4

Cat. No.: B12686118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isostearyl sebacate is a diester of isostearyl alcohol and sebacic acid, primarily utilized in the

cosmetics and personal care industry as a skin-conditioning agent and emollient.[1][2] While its

formal application as a pharmaceutical excipient is not extensively documented in publicly

available literature, its chemical properties suggest potential utility in various pharmaceutical

formulations, particularly in topical and transdermal drug delivery systems. Its lipophilic nature,

low potential for irritation, and ability to modify viscosity make it a candidate for investigation as

a vehicle, penetration enhancer, and stabilizer in pharmaceutical preparations.

These application notes provide a hypothetical framework for the investigation of isostearyl
sebacate as a pharmaceutical excipient, drawing upon the known characteristics of similar lipid

esters used in drug delivery. The protocols outlined below are intended as a starting point for

research and development and should be adapted based on the specific active pharmaceutical

ingredient (API) and desired formulation characteristics.
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Physicochemical Properties
A summary of the key physicochemical properties of isostearyl sebacate is presented in Table

1. These properties are crucial for formulation development, influencing solubility of the API,

stability of the formulation, and sensory characteristics of the final product.

Table 1: Physicochemical Properties of Isostearyl Sebacate

Property Value Reference

Chemical Name
Decanedioic acid, bis(16-

methylheptadecyl) ester
PubChem

Molecular Formula C46H90O4 PubChem

Molecular Weight 707.2 g/mol PubChem

Appearance
Clear to slightly yellowish, oily

liquid
Generic

Solubility
Insoluble in water; Soluble in

oils and organic solvents
Generic

Primary Function (Cosmetic) Skin Conditioning Agent [1][2]

Potential Pharmaceutical Applications
Based on its properties, isostearyl sebacate could be investigated for the following

pharmaceutical applications:

Topical Drug Delivery: As a vehicle for lipophilic APIs, enhancing skin feel and spreadability

of creams, lotions, and ointments.

Penetration Enhancer: The lipid nature of isostearyl sebacate may allow it to interact with

the stratum corneum, potentially increasing the permeation of APIs through the skin.

Solvent for Poorly Soluble Drugs: It could serve as a non-aqueous solvent for APIs with low

water solubility in semi-solid and liquid formulations.
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Component of Nanoparticulate Systems: While not directly studied, similar sebacate-based

polymers have been used to formulate nanoparticles for drug delivery.[3][4][5][6] Isostearyl
sebacate could potentially be explored as a lipid component in solid lipid nanoparticles

(SLNs) or nanostructured lipid carriers (NLCs).

Experimental Protocols
The following are detailed, hypothetical protocols for evaluating isostearyl sebacate as an

excipient in a topical pharmaceutical formulation.

Protocol 1: Formulation of a Topical Cream with
Isostearyl Sebacate
Objective: To formulate a stable and aesthetically pleasing oil-in-water (O/W) topical cream

using isostearyl sebacate as a key component of the oil phase.

Materials:

Active Pharmaceutical Ingredient (API) - a model lipophilic drug

Isostearyl Sebacate

Cetearyl Alcohol (emulsifier, thickener)

Polysorbate 80 (emulsifier)

Glycerin (humectant)

Carbomer (thickener)

Triethanolamine (pH adjuster)

Phenoxyethanol (preservative)

Purified Water

Procedure:
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Oil Phase Preparation:

In a suitable vessel, combine isostearyl sebacate, cetearyl alcohol, and the lipophilic API.

Heat the mixture to 70-75°C with continuous stirring until all components are melted and

homogenous.

Aqueous Phase Preparation:

In a separate vessel, disperse carbomer in purified water and allow it to hydrate.

Add glycerin and polysorbate 80 to the aqueous phase.

Heat the aqueous phase to 70-75°C.

Emulsification:

Slowly add the oil phase to the aqueous phase under high-shear homogenization.

Homogenize for 5-10 minutes to form a uniform emulsion.

Cooling and Finalization:

Allow the emulsion to cool under gentle stirring.

At approximately 40°C, add phenoxyethanol as a preservative.

Adjust the pH to the desired range (e.g., 5.5-6.5) using triethanolamine.

Continue stirring until the cream reaches room temperature.

Table 2: Example Formulation of a 1% API Topical Cream
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Ingredient Function % w/w

Oil Phase

API Active Ingredient 1.0

Isostearyl Sebacate Vehicle, Emollient 10.0

Cetearyl Alcohol Emulsifier, Thickener 5.0

Aqueous Phase

Purified Water Solvent q.s. to 100

Glycerin Humectant 3.0

Polysorbate 80 Emulsifier 2.0

Carbomer Thickener 0.5

Other

Triethanolamine pH Adjuster q.s.

Phenoxyethanol Preservative 0.5

Protocol 2: In Vitro Skin Permeation Study
Objective: To evaluate the effect of isostearyl sebacate on the in vitro skin permeation of a

model API.

Materials:

Formulated cream (with and without isostearyl sebacate as a control)

Franz diffusion cells

Excised human or animal skin (e.g., porcine ear skin)

Phosphate-buffered saline (PBS) as receptor medium

High-Performance Liquid Chromatography (HPLC) system for API quantification
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Procedure:

Skin Preparation:

Thaw frozen skin and remove any subcutaneous fat.

Cut the skin into sections suitable for mounting on Franz diffusion cells.

Franz Cell Assembly:

Mount the skin sections on the Franz diffusion cells with the stratum corneum facing the

donor compartment.

Fill the receptor compartment with PBS and ensure no air bubbles are trapped beneath

the skin.

Equilibrate the cells at 32°C for 30 minutes.

Dosing:

Apply a finite dose (e.g., 10 mg/cm²) of the test and control formulations to the skin

surface in the donor compartment.

Sampling:

At predetermined time points (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw samples from the

receptor compartment.

Replace the withdrawn volume with fresh, pre-warmed PBS.

Analysis:

Analyze the collected samples for API concentration using a validated HPLC method.

Data Analysis:

Calculate the cumulative amount of API permeated per unit area over time.

Determine the steady-state flux (Jss) and permeability coefficient (Kp).
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Table 3: Hypothetical In Vitro Permeation Data

Formulation
Steady-State Flux
(Jss) (µg/cm²/h)

Permeability
Coefficient (Kp)
(cm/h)

Enhancement
Ratio*

Control (without

Isostearyl Sebacate)
1.5 ± 0.3 0.5 x 10⁻³ 1.0

Test (with 10%

Isostearyl Sebacate)
4.2 ± 0.5 1.4 x 10⁻³ 2.8

*Enhancement Ratio = Jss (Test) / Jss (Control)

Visualizations
Experimental Workflow for Formulation and Evaluation
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Caption: Workflow for developing and evaluating a topical formulation containing isostearyl
sebacate.

Proposed Mechanism of Penetration Enhancement
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Caption: Hypothetical mechanism of isostearyl sebacate enhancing API penetration through

the stratum corneum.

Safety and Regulatory Considerations
Isostearyl sebacate has been reviewed by the Cosmetic Ingredient Review (CIR) Expert

Panel and was concluded to be safe in cosmetic formulations in the present practices of use

and concentration.[7] However, for pharmaceutical use, further toxicological studies would be

required to establish a comprehensive safety profile according to regulatory guidelines, such as

those from the FDA and EMA. Compatibility studies with the specific API are also crucial to

ensure that isostearyl sebacate does not cause degradation of the active ingredient.

Conclusion
While isostearyl sebacate is not a widely established pharmaceutical excipient, its

physicochemical properties and safety profile in cosmetic applications suggest it as a promising

candidate for investigation in topical drug delivery systems. The hypothetical protocols and data

presented here provide a foundational framework for researchers to explore its potential as a

vehicle and penetration enhancer. Further studies are necessary to fully characterize its

performance, safety, and compatibility for pharmaceutical use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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